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Compound of Interest

Compound Name: Mecoprop-P

Cat. No.: B095672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the environmental impact of two widely

used phenoxy herbicides, Mecoprop-P and MCPA. The information presented is supported by

experimental data to facilitate informed research and development decisions.

Physicochemical Properties
The physicochemical properties of a herbicide are fundamental to understanding its behavior

and fate in the environment. Mecoprop-P is the herbicidally active (R)-(+)-enantiomer of

mecoprop.[1] MCPA and Mecoprop-P share a similar chemical structure, which is reflected in

their comparable physicochemical characteristics. Both are weak acids and are often

formulated as salts to improve their solubility in water.
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Property Mecoprop-P MCPA References

Chemical Structure

(2R)-2-(4-chloro-2-

methylphenoxy)propa

noic acid

(4-chloro-2-

methylphenoxy)acetic

acid

[2]

Molecular Formula C₁₀H₁₁ClO₃ C₉H₉ClO₃ [2]

Molecular Weight 214.64 g/mol 200.62 g/mol [2]

Appearance

Colorless to brown

crystalline

powder/solid

Colorless crystals [2]

Water Solubility 900 mg/L at 20 °C 825 mg/L at 25 °C [2]

Melting Point 94–95 °C 118-119 °C [2]

Vapor Pressure
0.0 ± 0.8 mmHg at

25°C
0.2 mPa at 20 °C

pKa 3.7 3.14

Ecotoxicity Profile
The ecotoxicity profile of a pesticide is critical for assessing its potential risk to non-target

organisms. The following tables summarize the acute toxicity of Mecoprop-P and MCPA to

various environmental receptors.

Avian Toxicity
Species Endpoint Mecoprop-P MCPA References

Bobwhite Quail Acute Oral LD₅₀ 700 mg/kg 377 mg/kg [3]

Mallard Duck
Acute Dietary

LC₅₀
>5,620 ppm - [3]

Japanese Quail Acute Oral LD₅₀ 740 mg/kg - [3]

Aquatic Toxicity
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Species
Endpoint
(Duration)

Mecoprop-P MCPA References

Rainbow Trout LC₅₀ (96 h) 124 mg/L 117 - 232 mg/L [3]

Bluegill Sunfish LC₅₀ (96 h) >100 mg/L - [3]

Daphnia magna EC₅₀ (48 h) - -

Algae EC₅₀ (72-96 h) - -

Data for Daphnia magna and algae were not readily available in a directly comparable format in

the initial search results.

Toxicity to Terrestrial Invertebrates
Species Endpoint Mecoprop-P MCPA References

Honeybee (Apis

mellifera)

Acute Contact

LD₅₀
Not toxic >100 µ g/bee [3]

Honeybee (Apis

mellifera)
Acute Oral LD₅₀ Not toxic 104 µ g/bee

Environmental Fate
The environmental fate of a herbicide determines its persistence, mobility, and potential for

contaminating soil and water resources.
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Parameter Mecoprop-P MCPA References

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

8 - 13 L/kg 20 - 100 L/kg [4]

Soil Half-life (DT₅₀) 3 - 8 days

5 - 6 days (slightly

acidic to slightly

alkaline soils)

[4]

Bioaccumulation

Factor (BCF)
Low potential Low potential [3]

Experimental Protocols
The determination of the environmental impact of herbicides such as Mecoprop-P and MCPA

follows standardized experimental protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure data quality and

comparability across different studies and regulatory bodies.[5][6][7]

Physicochemical Properties
Water Solubility (OECD Guideline 105): The flask-shaking method is commonly employed. A

surplus of the test substance is agitated in water at a constant temperature until equilibrium

is reached. The concentration of the substance in the aqueous phase is then determined

analytically.

Vapor Pressure (OECD Guideline 104): The vapor pressure is typically determined using the

gas saturation method. A stream of inert gas is passed over the substance at a known rate,

and the amount of substance transported by the gas is measured.

n-Octanol/Water Partition Coefficient (Kow) (OECD Guideline 107): The shake-flask method

is used to determine the lipophilicity of a substance. The compound is dissolved in a mixture

of n-octanol and water, and after equilibration, the concentration in each phase is measured.

Ecotoxicity

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/230172679_Relative_persistence_of_MCPA_MCPB_and_mecoprop_in_Saskatchewan_soils_and_the_identification_of_MCPA_in_MCPB-treated_soils
https://www.researchgate.net/publication/230172679_Relative_persistence_of_MCPA_MCPB_and_mecoprop_in_Saskatchewan_soils_and_the_identification_of_MCPA_in_MCPB-treated_soils
http://extoxnet.orst.edu/pips/mecoprop.htm
https://www.benchchem.com/product/b095672?utm_src=pdf-body
https://echa.europa.eu/support/oecd-eu-test-guidelines
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.northwestern.edu/discovery/fulldisplay?vid=01NWU_INST%3AAFRINEW&docid=alma9980304139202441&context=L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avian Acute Oral Toxicity (OECD Guideline 223): The test substance is administered orally to

birds (e.g., Bobwhite quail) in a single dose. The animals are observed for mortality and

clinical signs of toxicity for at least 14 days. The LD₅₀ is then calculated.

Acute Toxicity to Fish (OECD Guideline 203): Fish (e.g., Rainbow trout) are exposed to a

range of concentrations of the test substance in water for 96 hours. Mortality is recorded,

and the LC₅₀ is determined.[8]

Acute Immobilisation Test for Daphnia sp. (OECD Guideline 202): Daphnids are exposed to

the test substance in water for 48 hours. The concentration that causes immobilization in

50% of the daphnids (EC₅₀) is determined.

Toxicity to Honeybees (Acute Oral and Contact LD₅₀): For oral toxicity, bees are fed a

sucrose solution containing the test substance. For contact toxicity, the substance is applied

directly to the bees. Mortality is assessed over a defined period to determine the LD₅₀.[9]

Environmental Fate
Soil Adsorption/Desorption (OECD Guideline 106): The batch equilibrium method is used. A

known mass of soil is equilibrated with a solution of the test substance. The concentration of

the substance remaining in the solution is measured to determine the amount adsorbed to

the soil, from which the Koc value is calculated.[10]

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): The test substance is

applied to soil samples, which are then incubated under controlled aerobic or anaerobic

conditions. At various time points, the concentration of the parent compound and its

transformation products are measured to determine the rate of degradation (DT₅₀).[8][11][12]

Visualizations
Mechanism of Action: Auxin Signaling Pathway
Both Mecoprop-P and MCPA are synthetic auxins.[13] They mimic the natural plant hormone

indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately death in susceptible

broadleaf plants.[14][15] The following diagram illustrates the general auxin signaling pathway

that these herbicides exploit.
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Caption: Simplified auxin signaling pathway disrupted by Mecoprop-P and MCPA.

Experimental Workflow for Environmental Impact
Assessment
The assessment of a herbicide's environmental impact follows a structured workflow,

incorporating various OECD guidelines to ensure comprehensive and standardized data

collection.
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Herbicide Environmental Impact Assessment Workflow
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Caption: General workflow for assessing the environmental impact of a herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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